Cas no 355143-38-3 (6'-O-p-Hydroxybenzoylcatalposide)

• Product Name: 6'-O-p-Hydroxybenzoylcatalposide
• CAS No: 355143-38-3
• MF: C₂₉H₃₀O₁₄
• MW: 602.540110111237
• CID: 836751
• PubChem ID: 85237105
• Update Time: 2025-04-19

6'-O-p-Hydroxybenzoylcatalposide Chemical and Physical Properties

Names and Identifiers

• 6'-O-p-Hydroxybenzoylcatalposide
• (3R,3aR,5aR,5bS,9S,11aS,11bR,13aS,13bR)-3-Isopropyl-3a,5a,8,8,11b ,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13,13a,13 b-octadecahydro-1H-cyclopenta[a]chrysen-9-ol
• 6/'-O-p-Hydroxybenzoylcatalposide
• AKOS040761217
• FS-9791
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1S,2S,4S,5S,6R,10S)-5-(4-hydroxybenzoyl)oxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]oxan-2-yl]methyl 4-hydroxybenzoate
• 355143-38-3
• -D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-6-[(4-hydroxybenzoyl)oxy]-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl, 6-(4-hydroxybenzoate)
• [ "" ]

• Inchi： 1S/C29H30O14/c30-12-29-19-17(23(24(29)43-29)41-26(37)14-3-7-16(32)8-4-14)9-10-38-27(19)42-28-22(35)21(34)20(33)18(40-28)11-39-25(36)13-1-5-15(31)6-2-13/h1-10,17-24,27-28,30-35H,11-12H2/t17-,18-,19-,20-,21+,22-,23+,24+,27+,28+,29-/m1/s1
• InChI Key： ZWTYXFQSLOFTCY-SKVSVBPGSA-N
• SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC(=CC=2)O)=O)O1)O)O)O)OC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 602.16400
• Monoisotopic Mass: 602.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 494.5±14.0 °C at 760 mmHg
• Flash Point: 218.8±12.4 °C
• PSA: 214.20000
• LogP: -0.44970
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

6'-O-p-Hydroxybenzoylcatalposide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

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